Nonapeptide-1 acetate salt
Description
Nonapeptide-1 acetate salt, a peptide hormone, is a potent α-Melanocyte-stimulating hormone (α-MSH) antagonist, with an IC50 of 11 nM. Reduces synthesis of melanin and helps decrease skin pigmentation to a substantial degree.
Scientific Research Applications
Self-Association and Supramolecular Structures
- Lanreotide, a synthetic octapeptide similar to nonapeptide-1, demonstrates self-association properties in water, forming nanotubes and exhibiting various structural states depending on concentration and temperature. This indicates potential applications in nanostructure formation and materials science (Valéry et al., 2004).
Diverse Clinical Applications
- Leuprolide acetate, a synthetic nonapeptide, shows a wide range of clinical applications. It's used in the treatment of prostate cancer, endometriosis, uterine fibroids, and central precocious puberty. The versatility of nonapeptides like Leuprolide acetate in treating various conditions highlights the potential of nonapeptide-1 in diverse medical applications (Wilson et al., 2007).
Analytical Techniques
- Techniques like reversed-phase high-performance liquid chromatography have been developed for separating nonapeptides, suggesting their importance in analytical chemistry and potential applications in quality control and research (Krummen & Frei, 1977).
Bioavailability and Delivery Systems
- Research on the bioavailability of nonapeptides like Leuprolide acetate when delivered via pulmonary routes suggests the potential of nonapeptide-1 in developing new drug delivery systems (Adjei & Garren, 1990).
Cardiovascular Applications
- Nonapeptides have been explored for their effects on cardiovascular conditions, indicating the potential use of nonapeptide-1 in developing treatments for heart-related disorders (Collier et al., 1973).
properties
Product Name |
Nonapeptide-1 acetate salt |
|---|---|
Molecular Formula |
C₆₃H₉₁N₁₅O₁₁S |
Molecular Weight |
1266.56 |
synonym |
Melanostatine-5 acetate salt |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
